Cas no 2142519-15-9 (2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol)

• Product Name: 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol
• CAS No: 2142519-15-9
• MF: C₁₁H₁₉N₃O
• MW: 209.29
• MDL: MFCD32670687
• CID: 5143111
• PubChem ID: 146026815
• Update Time: 2025-11-06

2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol
• Ethanol, 2-[methyl[2-(methyl-2-pyridinylamino)ethyl]amino]-
• 2142519-15-9
• D94268
• 2-[methyl({2-[methyl(pyridin-2-yl)amino]ethyl})amino]ethan-1-ol
• 2-[methyl-[2-[methyl(pyridin-2-yl)amino]ethyl]amino]ethanol
• AS-76917

• MDL： MFCD32670687
• Inchi： 1S/C11H19N3O/c1-13(9-10-15)7-8-14(2)11-5-3-4-6-12-11/h3-6,15H,7-10H2,1-2H3
• InChI Key： OWAVJENHAFCRRU-UHFFFAOYSA-N
• SMILES： C(O)CN(C)CCN(C)C1=NC=CC=C1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 39.6Ų

Additional information on 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol

Introduction to 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol (CAS No. 2142519-15-9)

2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2142519-15-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate nitrogen-rich framework, which makes it a promising candidate for various biochemical applications. The structural motif of this molecule, featuring multiple amino and pyridine substituents, suggests potential interactions with biological targets, making it a subject of interest for drug discovery and medicinal chemistry research.

The molecular structure of 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol consists of an ethanol backbone modified with a series of amino and pyridine functional groups. The presence of multiple nitrogen atoms in close proximity allows for the possibility of hydrogen bonding and coordination interactions, which are critical factors in the design of bioactive molecules. This structural feature has been exploited in the development of novel ligands for enzymes and receptors involved in therapeutic pathways.

In recent years, there has been a surge in research focused on the development of small-molecule modulators that can interact with biological systems at the molecular level. 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol has emerged as a compound of interest due to its potential to modulate key biological processes. Studies have shown that similar scaffolds containing pyridine rings and multiple amino groups can exhibit significant activity against targets such as kinases, transcription factors, and other enzymes implicated in diseases like cancer and inflammation.

One of the most compelling aspects of this compound is its ability to engage with biological targets through multiple interaction modes. The combination of hydrogen bonding, hydrophobic interactions, and possible metal coordination provided by the nitrogen-rich environment makes it a versatile tool for medicinal chemists. Researchers have leveraged this versatility to design molecules that can selectively inhibit disease-causing proteins while minimizing off-target effects.

The synthesis of 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it more feasible to access such molecules. Techniques such as multi-step organic synthesis, including nucleophilic substitutions, reductive amination, and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance yield but also allow for structural modifications to optimize biological activity.

Recent computational studies have shed light on the binding properties of 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol and related analogs. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity to biological targets. These insights have guided the design of more potent derivatives by highlighting key residues for optimization.

In vitro studies have begun to explore the pharmacological potential of CAS No. 2142519-15-9. Initial experiments suggest that this compound exhibits inhibitory activity against certain enzymes, although further research is needed to fully characterize its mechanism of action. The observed activity aligns with the structural features that promote strong binding interactions with biological targets. This aligns with broader trends in drug discovery where molecules with complex scaffolds are being explored for their ability to modulate intricate biological pathways.

The future direction of research on 2-(methyl(2-(methyl(pyridin-2-yl)amino)ethyl)amino)ethan-1-ol includes both computational and experimental investigations. Further computational work will focus on refining molecular models to better predict binding affinities and selectivity profiles. Experimentally, researchers aim to synthesize derivatives with modified functional groups to enhance potency and reduce potential side effects.

The development of novel therapeutic agents relies heavily on the availability of well-characterized compounds like CAS No. 2142519-15-9. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases. The multifaceted nature of this molecule makes it a valuable asset in the pharmaceutical toolkit, offering opportunities for innovation across multiple therapeutic areas.